Scopolamine-d3 HBr
Description
Stable isotope labeled (deuterated) internal standard for Scopolamine
Scientific Research Applications
Metabolic Engineering in Plant Alkaloid Production
Scopolamine is highly valued for its anticholinergic activity in medicine. Metabolic engineering techniques are applied to enhance the production of scopolamine, focusing on the overexpression of genes involved in scopolamine biosynthesis in various plant species. This approach has been instrumental in increasing tropane alkaloid production, particularly in hairy root cultures and transgenic tobacco cells, optimizing the biotransformation of hyoscyamine into scopolamine (Palazón et al., 2008).
Pharmacological Model for Cognitive Impairment
Scopolamine serves as a standard drug for inducing cognitive deficits in animal behavior studies, providing insights into the role of acetylcholine in mnemonic and attentional processes. Its dose-response effect on sensory discrimination and attention has been extensively studied, showcasing its validity as a pharmacological model for cognitive impairment (Klinkenberg & Blokland, 2010).
Environmental Exposure and Pharmacology in Racing Horses
Scopolamine identifications in racing horses have raised concerns about environmental exposure through scopolamine-containing plants like Datura spp. Understanding scopolamine's basic pharmacology, its urinary concentrations post-feedstuff exposure, and its pharmacological/forensic significance has been crucial in addressing inadvertent environmental exposure and ensuring fair practices in equine sports (Brewer et al., 2014).
Dental Anesthesia and Analgesia
Evaluations of scopolamine's pharmacologic effects and its current applications in dental anesthesia and analgesia have been reexamined in light of contemporary findings. The review emphasizes the need to reassess the role of scopolamine in conscious sedation for outpatient dental surgery, considering its potential benefits and risks (Finder & Bennett, 1984).
properties
Product Name |
Scopolamine-d3 HBr |
|---|---|
Molecular Formula |
C17H18D3NO4.HBr |
Molecular Weight |
387.28 |
Origin of Product |
United States |
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